8-iso-15-keto Prostaglandin E2

• CAS No.: 914804-63-0
• Product Name: 8-iso-15-keto Prostaglandin E2
• Molecular Formula: C20H30O5
• Molecular Weight: 350.4 g/mol
• IUPAC Name: (Z)-7-[(1S,2R,3R)-3-hydroxy-5-oxo-2-[(E)-3-oxooct-1-enyl]cyclopentyl]hept-5-enoic acid
• Standard InChI: InChI=1S/C20H30O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,12-13,16-17,19,23H,2-3,5-6,8-11,14H2,1H3,(H,24,25)/b7-4-,13-12+/t16-,17+,19+/m0/s1
• Standard InChIKey: YRTJDWROBKPZNV-RSNVZYGJSA-N
• Isomeric SMILES: CCCCCC(=O)/C=C/[C@H]1[C@@H](CC(=O)[C@H]1C/C=C\CCCC(=O)O)O
• SMILES: CCCCCC(=O)C=CC1C(CC(=O)C1CC=CCCCC(=O)O)O
• Canonical SMILES: CCCCCC(=O)C=CC1C(CC(=O)C1CC=CCCCC(=O)O)O
• Description: 8-iso-15-keto Prostaglandin E2 (8-iso-15-keto PGE2) is an isoprostane, one member of a large family of biomarkers produced by the free radical peroxidative degradation of membrane lipids. 8-iso-15-keto PGE2 is the theoretical first metabolite of 8-iso PGE2 via the 15-hydroxy PGDH pathway. While a number of potent biological activities have been attributed to 8-iso PGE2, there are no published reports at this time regarding its metabolism.
• Synonyms: 8-epi-15-keto PGE2;8-iso-15-keto PGE2
• Reference: 1.Morrow, J.D.,Hill, K.E.,Burk, R.F., et al. A series of prostaglandin F2-like compounds are produced in vivo in humans by a non-cyclooxygenase, free radical-catalyzed mechanism. Proceedings of the National Academy of Sciences of the United States of Amer
• PubChem Compound: 16061134
• Last Modified: Nov 11 2021